Cas no 1803607-20-6 (sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate)

Sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate is a heterocyclic compound featuring a pyrazole core substituted with a 1,2,4-triazole moiety and a carboxylate group. This structure imparts unique reactivity and coordination properties, making it valuable in pharmaceutical and agrochemical applications. The sodium salt form enhances solubility in aqueous and polar solvents, facilitating its use in synthetic and formulation processes. Its dual heterocyclic system offers potential as a ligand or intermediate in metal-organic frameworks (MOFs) and bioactive molecule synthesis. The compound’s stability and functional group versatility make it suitable for further derivatization, supporting research in medicinal chemistry and material science.
sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate structure
1803607-20-6 structure
Product Name:sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate
CAS No:1803607-20-6
MF:C7H8N5NaO2
MW:217.160490989685
CID:4617899
PubChem ID:75481718
Update Time:2025-05-20

sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate
    • Inchi: 1S/C7H7N5O2.Na.H/c1-11-6(12-3-8-9-4-12)5(2-10-11)7(13)14;;/h2-4H,1H3,(H,13,14);;
    • InChI Key: SWGQIEVNOOUGNL-UHFFFAOYSA-N
    • SMILES: C(C1C=NN(C)C=1N1C=NN=C1)(=O)O.[NaH]

sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate Security Information

sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S699840-5mg
sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate
1803607-20-6
5mg
$ 50.00 2022-06-03
TRC
S699840-10mg
sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate
1803607-20-6
10mg
$ 70.00 2022-06-03
TRC
S699840-50mg
sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate
1803607-20-6
50mg
$ 295.00 2022-06-03
Chemenu
CM468863-100mg
sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate
1803607-20-6 95%+
100mg
$389 2023-02-02
Chemenu
CM468863-250mg
sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate
1803607-20-6 95%+
250mg
$545 2023-02-02
Chemenu
CM468863-500mg
sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate
1803607-20-6 95%+
500mg
$844 2023-02-02
Enamine
EN300-157527-0.05g
sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate
1803607-20-6 95%
0.05g
$229.0 2023-06-08
Enamine
EN300-157527-0.1g
sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate
1803607-20-6 95%
0.1g
$342.0 2023-06-08
Enamine
EN300-157527-0.25g
sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate
1803607-20-6 95%
0.25g
$487.0 2023-06-08
Enamine
EN300-157527-0.5g
sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate
1803607-20-6 95%
0.5g
$768.0 2023-06-08

sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate Related Literature

Additional information on sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate

Sodium 1-Methyl-5-(4H-1,2,4-Triazol-4-Yl)-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate (CAS No. 1803607-20-6) is a highly specialized chemical compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a triazole group and a methyl group. The carboxylate functional group further enhances its versatility, making it a valuable component in numerous chemical and pharmaceutical applications.

The pyrazole ring in this compound is a five-membered aromatic heterocycle containing two nitrogen atoms. This structure is known for its stability and ability to participate in various chemical reactions. The triazole group, on the other hand, adds additional functionality by introducing hydrogen bonding capabilities and enhancing the compound's reactivity. Recent studies have shown that such heterocyclic compounds are highly sought after in the development of new drugs due to their potential to interact with biological targets effectively.

One of the most notable features of sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate is its ability to act as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound as an intermediate in the production of novel antimicrobial agents and anticancer drugs. The carboxylate group provides an excellent site for further functionalization, enabling chemists to attach various substituents that can enhance the compound's bioavailability and efficacy.

Recent advancements in synthetic chemistry have also led to more efficient methods for producing sodium 1-methyl-5-(4H-1,2,4-triazol-4-yl)-1H-pyrazole-4-carboxylate. Traditionally, this compound was synthesized through multi-step processes involving nucleophilic substitutions and cyclizations. However, modern techniques such as microwave-assisted synthesis and continuous flow chemistry have significantly streamlined the production process. These methods not only improve yield but also reduce the environmental impact of manufacturing.

In terms of pharmacological applications, sodium 1-methyl-5-(4H-1,2,4-triazol-4-Yl)-1H-pyrazole-carboxylate has shown promise in targeting specific biological pathways. For example, studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory diseases. Additionally, its role as a prodrug has been explored, where it undergoes metabolic activation within the body to release biologically active compounds.

The environmental impact of sodium 1-methyl-5-(4H-1,2,4-triazol-Yl)-pyrazole-carboxylate has also been a topic of recent research. Scientists are investigating its biodegradability and potential toxicity to aquatic organisms. Initial findings suggest that under certain conditions, this compound can degrade into less harmful substances; however, further studies are needed to fully understand its environmental footprint.

Looking ahead, the demand for sodium 1-methyl-Yl-pyrazole-carboxylate is expected to grow due to its increasing use in specialty chemicals and advanced materials. Its unique combination of structural features makes it an ideal candidate for developing next-generation pharmaceuticals and agrochemicals. As research continues to uncover new applications for this compound, its role in various industries will undoubtedly expand.

In conclusion, sodium 1-methyl-Yl-pyrazole-carboxylate (CAS No. 1803607-YL) is a versatile and valuable compound with a wide range of applications across multiple disciplines. Its structural complexity provides chemists with ample opportunities for innovation while its functional groups enable diverse interactions within biological systems. As scientific understanding deepens and new technologies emerge, this compound will likely play an even more significant role in shaping future advancements in chemistry and pharmacology.

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